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Compound of Interest

Compound Name: Lactonamycin Z

Cat. No.: B15560467 Get Quote

Introduction

Lactonamycin Z is a potent antibiotic and antitumor compound belonging to the lactonamycin

family of natural products.[1][2][3] First isolated from Streptomyces sanglieri, it exhibits

significant antimicrobial activity, making it a compound of interest for pharmaceutical research

and development.[1] Effective purification is crucial for its characterization and further

investigation. This application note details a robust High-Performance Liquid Chromatography

(HPLC) method for the purification of Lactonamycin Z.

Chemical Structure

Lactonamycin Z possesses a complex molecular structure characterized by a novel aglycone

core known as lactonamycinone.[4]

Quantitative Data Summary

The following tables summarize the key parameters for the analytical and preparative HPLC

purification of Lactonamycin Z.

Table 1: Analytical HPLC Parameters
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Parameter Value

Column YMC-Pack ODS-A

Dimensions 4.6 x 250 mm

Mobile Phase A Water with 0.5% Formic Acid

Mobile Phase B Methanol with 0.5% Formic Acid

Gradient 40% B to 80% B over 30 minutes

Flow Rate 1.0 mL/min

Detection UV at 300 nm

Retention Time Approximately 21 minutes

Table 2: Preparative HPLC Parameters

Parameter Value

Column YMC-Pack ODS-A

Dimensions 10 x 250 mm

Mobile Phase A Water with 0.5% Formic Acid

Mobile Phase B Methanol with 0.5% Formic Acid

Gradient 40% B to 80% B over 30 minutes

Flow Rate 3.0 mL/min

Detection UV at 300 nm

Protocol: HPLC Purification of Lactonamycin Z
This protocol outlines the step-by-step procedure for the analytical and preparative purification

of Lactonamycin Z using reversed-phase HPLC.

1. Materials and Reagents
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Lactonamycin Z crude extract

Methanol (HPLC grade)

Water (HPLC grade)

Formic Acid (ACS grade)

HPLC system with a UV detector

YMC-Pack ODS-A column (analytical or preparative as required)

Appropriate vials, syringes, and filters

2. Sample Preparation

Dissolve the crude extract containing Lactonamycin Z in a minimal amount of the initial

mobile phase composition (40:60 Methanol:Water with 0.5% Formic Acid).

Filter the sample through a 0.45 µm syringe filter to remove any particulate matter.

The sample is now ready for injection.

3. Analytical HPLC Method

Equilibrate the YMC-Pack ODS-A (4.6 x 250 mm) column with the initial mobile phase

conditions (40% Methanol with 0.5% Formic Acid in Water with 0.5% Formic Acid) at a flow

rate of 1.0 mL/min until a stable baseline is achieved.

Set the UV detector to a wavelength of 300 nm.

Inject the prepared sample onto the column.

Run a linear gradient from 40% to 80% Methanol (with 0.5% Formic Acid) over 30 minutes.

Monitor the chromatogram for the peak corresponding to Lactonamycin Z, which is

expected to elute at approximately 21 minutes.

4. Preparative HPLC Method
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Equilibrate the YMC-Pack ODS-A (10 x 250 mm) column with the initial mobile phase

conditions (40% Methanol with 0.5% Formic Acid in Water with 0.5% Formic Acid) at a flow

rate of 3.0 mL/min until a stable baseline is achieved.

Set the UV detector to a wavelength of 300 nm.

Inject a larger volume of the prepared sample for purification.

Run the same linear gradient as the analytical method: 40% to 80% Methanol (with 0.5%

Formic Acid) over 30 minutes.

Collect the fraction corresponding to the retention time of Lactonamycin Z.

Analyze the collected fraction using the analytical HPLC method to confirm purity.

Combine pure fractions and remove the solvent under reduced pressure.
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Caption: Workflow for the HPLC purification of Lactonamycin Z.
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Caption: Logical relationship of the Lactonamycin Z purification process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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